Cas no 1171660-28-8 (4-(methylamino)methylbenzamide hydrochloride)

• Product Name: 4-(methylamino)methylbenzamide hydrochloride
• CAS No: 1171660-28-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD09863378
• CID: 5230860
• Update Time: 2025-05-23

4-(methylamino)methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(methylamino)methyl]benzamide hydrochloride
• 4-[(Methylamino)methyl]-benzamide HCl
• 4-(methylaminomethyl)benzamide;hydrochloride
• 4-[(Methylamino)methyl]-benzamide hydrochloride
• 4-[(Methylamino)methyl]-benzamidehydrochloride
• Z316170532
• 4-(methylamino)methylbenzamide hydrochloride

• MDL： MFCD09863378
• Inchi： 1S/C9H12N2O.ClH/c1-11-6-7-2-4-8(5-3-7)9(10)12;/h2-5,11H,6H2,1H3,(H2,10,12);1H
• InChI Key： PRTXAKHGAYLEAB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)CNC)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(methylamino)methylbenzamide hydrochloride

4-(Methylamino)methylbenzamide Hydrochloride: A Comprehensive Overview

4-(Methylamino)methylbenzamide hydrochloride (CAS No. 117166-28-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as N-methyl-N-benzylamine derivative, has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a benzamide backbone with a methylamino group attached to the benzene ring, forming a structure that exhibits interesting physicochemical properties.

Recent studies have highlighted the importance of 4-(methylamino)methylbenzamide hydrochloride in the context of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various biologically active molecules, including neurotransmitters and enzyme inhibitors. The hydrochloride salt form of this compound is particularly valuable due to its enhanced solubility and stability, making it an ideal candidate for pharmaceutical applications.

The synthesis of 4-(methylamino)methylbenzamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free base. This is achieved through the reaction of benzamide with methylamine derivatives under controlled conditions. The subsequent acidification with hydrochloric acid yields the hydrochloride salt, which is then purified to ensure high purity levels. This compound is often used as an intermediate in the synthesis of more complex molecules, such as peptide analogs and small molecule inhibitors.

One of the most promising areas of research involving 4-(methylamino)methylbenzamide hydrochloride is its potential role in drug delivery systems. Scientists have investigated its ability to act as a carrier for bioactive agents, enhancing their bioavailability and targeting efficiency. The compound's ability to form stable complexes with other molecules has been leveraged in the development of novel drug delivery platforms, which could revolutionize treatments for various diseases.

In addition to its synthetic applications, 4-(methylamino)methylbenzamide hydrochloride has been studied for its pharmacokinetic properties. Research indicates that this compound exhibits favorable absorption and distribution characteristics, making it a suitable candidate for oral and parenteral administration. Furthermore, its metabolic profile suggests that it undergoes minimal first-pass metabolism, which could enhance its therapeutic efficacy.

The latest advancements in computational chemistry have also shed light on the molecular interactions of 4-(methylamino)methylbenzamide hydrochloride with biological targets. Molecular docking studies have revealed potential binding sites on key enzymes and receptors, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of this compound as a therapeutic agent.

In conclusion, 4-(methylamino)methylbenzamide hydrochloride (CAS No. 117166-28-8) stands out as a versatile compound with immense potential in drug discovery and development. Its unique chemical properties, combined with recent research findings, position it as a valuable tool in advancing modern medicine. As ongoing studies continue to uncover new applications and mechanisms, this compound is poised to play a pivotal role in the creation of innovative therapeutic solutions.